1-Phenylazepan-4-amine
Description
1-Phenylazepan-4-amine is a seven-membered azepane ring derivative with a phenyl substituent at the 1-position and an amine group at the 4-position. Key structural and physicochemical properties include:
Structure
3D Structure
Properties
IUPAC Name |
1-phenylazepan-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c13-11-5-4-9-14(10-8-11)12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10,13H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVQOJFUZTCPWHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCN(C1)C2=CC=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1522755-17-4 |
Source
|
| Record name | 1-phenylazepan-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Comparison with Similar Compounds
1-Benzylazepan-4-amine
- Molecular formula : C₁₃H₂₀N₂
- Molecular weight : 204.31 g/mol
- Key differences : Replaces the phenyl group with a benzyl (CH₂-C₆H₅) substituent, increasing hydrophobicity and molecular weight.
- Applications: Marketed as a research chemical (CAS 109105-51-3) for non-human studies, emphasizing its role in exploratory medicinal chemistry .
| Property | 1-Phenylazepan-4-amine | 1-Benzylazepan-4-amine |
|---|---|---|
| Molecular Formula | C₁₂H₁₈N₂ | C₁₃H₂₀N₂ |
| Molecular Weight (g/mol) | 190.29 | 204.31 |
| Substituent | Phenyl | Benzyl |
| CCS ([M+H]⁺, Ų) | 144.3 | Not reported |
| Primary Use | Research intermediate | Research chemical |
4-Phenylbutan-2-amine
- Molecular formula : C₁₀H₁₅N
- Molecular weight : 149.24 g/mol
- Key differences : Lacks the azepane ring; instead, it is a linear four-carbon chain with a phenyl group and amine.
- Applications : Used in fine chemical synthesis and continuous-flow process engineering, highlighting its versatility in industrial-scale reactions .
| Property | This compound | 4-Phenylbutan-2-amine |
|---|---|---|
| Ring Structure | Azepane | Linear chain |
| Molecular Weight (g/mol) | 190.29 | 149.24 |
| Synthetic Accessibility | Likely multi-step | Optimized for flow chemistry |
(E)-Substituted-N-((1,3-diphenyl-1H-pyrazol-4-yl)methylene)benzeneamine
- Key differences : Incorporates a pyrazole core instead of azepane, with conjugated aromatic systems.
- Applications : Explored for optoelectronic materials or bioactive molecules due to extended conjugation .
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